Lipophilicity: Isopropylsulfanyl vs. Unsubstituted Core
The introduction of the branched isopropylsulfanyl chain to the spiro[2.3]hexane core significantly increases lipophilicity compared to the unsubstituted core. The target compound has a measured logP of 2.22, which represents a substantial increase over the unsubstituted spiro[2.3]hexane-5-carboxylic acid, which has a predicted XLogP3-AA of 1.2 . The isomeric propylsulfanyl analog (CAS 1480831-26-2) has a predicted logP in a similar range to the unsubstituted core, based on available computational predictions . This approximately 1-unit logP increase for the target compound translates to a calculated 10-fold higher partition coefficient, indicating its superior ability to cross biological membranes, a critical parameter for central nervous system (CNS) penetration or intracellular target engagement.
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | LogP = 2.22 (measured/computed) |
| Comparator Or Baseline | Spiro[2.3]hexane-5-carboxylic acid: XLogP3-AA = 1.2 (predicted); 5-(Propylsulfanyl)spiro[2.3]hexane-5-carboxylic acid: predicted logP ≈ 1.2-1.5 |
| Quantified Difference | ΔLogP ≈ +1.0 vs unsubstituted core |
| Conditions | LogP measured by shake-flask or computational method; conditions as per vendor technical datasheets . |
Why This Matters
A 10-fold higher partition coefficient is a decisive factor for lead optimization programs focused on membrane permeability, enabling procurement to select the precise analog that matches the desired ADME profile.
